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Compound of Interest

Compound Name: UCB-35440

Cat. No.: B1683355 Get Quote

Essential Safety and Handling Guide for UCB-
35440
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of UCB-35440. As a novel research chemical with limited

publicly available safety data, a cautious approach is paramount. The following procedures are

based on established best practices for handling new chemical entities (NCEs) in a laboratory

setting.

Compound Information and Hazard Assessment
UCB-35440 is identified as a 5-lipoxygenase inhibitor and a histamine H1 receptor antagonist.

[1] It is intended for research use only.[1] Due to the absence of a specific Safety Data Sheet

(SDS), this compound must be handled as a potentially hazardous substance. All personnel

must be trained in general laboratory safety and hazardous materials handling.[1]
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Identifier Value

IUPAC Name

5-(4-(Carbamoyl(hydroxy)amino)but-1-ynyl)-2-

(2-(4-((R)-(4-chlorophenyl)-phenyl-

methyl)piperazin-1-yl)ethoxy)benzamide

CAS Number 299460-62-1

Molecular Formula C31H34ClN5O4

Molecular Weight 576.09 g/mol

Appearance Solid (form may vary)

Known Hazards
Not fully characterized. Assume potential for

toxicity, irritation, and sensitization.

Storage
Short-term (days to weeks): 0-4°C, dry and

dark. Long-term (months to years): -20°C.

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling UCB-35440 to prevent exposure through

inhalation, ingestion, or skin contact.
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Protection Type Specific Recommendations Rationale

Eye and Face Protection

ANSI Z87.1-compliant safety

glasses with side shields or

chemical splash goggles. A

face shield should be worn

when there is a significant risk

of splashes.

Protects against accidental

splashes of solutions or

airborne particles.

Skin Protection

Gloves: Chemically resistant

gloves (e.g., nitrile) should be

worn. Double-gloving is

recommended. Change gloves

immediately if contaminated.

Lab Coat: A fully buttoned lab

coat is required. Consider a

chemically resistant apron for

larger quantities.

Prevents direct skin contact

with the compound.

Respiratory Protection

A NIOSH-approved respirator

(e.g., N95 or higher) is

recommended, especially

when handling the powder

form or creating aerosols. All

work with the solid compound

should be performed in a

certified chemical fume hood.

Minimizes the risk of inhaling

the compound, which could be

harmful.

Operational Plan: Step-by-Step Handling
Procedures
Adherence to these procedural steps is critical for minimizing exposure and ensuring a safe

laboratory environment.

3.1. Preparation and Weighing

Designated Area: All handling of UCB-35440 should occur in a designated area within a

certified chemical fume hood.
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Decontamination: Before starting, ensure the work surface is clean and decontaminated.

Weighing:

Use an analytical balance inside the fume hood or a containment enclosure.

Use anti-static weighing dishes.

Handle the solid with care to avoid generating dust.

Close the primary container immediately after dispensing.

3.2. Dissolution and Solution Handling

Solvent Selection: Refer to experimental protocols for the appropriate solvent.

Dissolving:

Add the solvent to the vessel containing the weighed UCB-35440 slowly to avoid

splashing.

Use a sealed container for mixing or vortexing.

Solution Transfer: Use appropriate volumetric glassware and pipettes. Avoid pouring

solutions from a height.

Emergency Procedures
In the event of an exposure or spill, immediate action is necessary.
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Emergency Scenario Immediate Action

Skin Contact

Immediately flush the affected area with copious

amounts of water for at least 15 minutes.

Remove contaminated clothing. Seek medical

attention.

Eye Contact

Immediately flush eyes with a gentle stream of

water for at least 15 minutes, holding the eyelids

open. Seek immediate medical attention.

Inhalation
Move the individual to fresh air. If breathing is

difficult, provide oxygen. Seek medical attention.

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.

Spill

For a small spill, absorb the material with an

inert absorbent (e.g., vermiculite, sand). For a

large spill, evacuate the area and contact the

institution's Environmental Health and Safety

(EH&S) department.

Disposal Plan
All waste generated from the handling of UCB-35440 must be treated as hazardous waste.

Solid Waste: All disposable materials that have come into contact with UCB-35440 (e.g.,

gloves, weighing paper, pipette tips) must be placed in a designated, sealed, and clearly

labeled hazardous waste container.

Liquid Waste: Unused solutions and solvent rinses should be collected in a designated,

sealed, and clearly labeled hazardous waste container. Do not mix with incompatible waste

streams.

Container Disposal: Empty containers should be triple-rinsed with a suitable solvent, and the

rinsate collected as hazardous waste. The rinsed container can then be disposed of

according to institutional guidelines.
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Experimental Workflow and Safety Diagram
The following diagram illustrates the logical flow of operations for safely handling UCB-35440.

Emergency Protocol

Don Appropriate PPE Prepare Designated Work Area in Fume Hood

Weigh Solid Compound

Proceed to Handling

Prepare Solution

Perform Experiment

Decontaminate Work Area and Equipment

Experiment Complete

Segregate and Dispose of Hazardous Waste

Remove PPE

Exposure Event Spill Event

Click to download full resolution via product page

Caption: Workflow for Safe Handling of UCB-35440.

This comprehensive guide is intended to foster a culture of safety and responsibility when

working with novel research compounds like UCB-35440. Always consult your institution's

specific safety protocols and EH&S department for additional guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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